Cas no 2171418-53-2 (3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid)
3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid
- 3-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylpropanoic acid
- 2171418-53-2
- EN300-1507592
-
- Inchi: 1S/C27H34N2O5/c1-4-6-15-24(25(30)29(5-2)16-18(3)26(31)32)28-27(33)34-17-23-21-13-9-7-11-19(21)20-12-8-10-14-22(20)23/h7-14,18,23-24H,4-6,15-17H2,1-3H3,(H,28,33)(H,31,32)/t18?,24-/m0/s1
- InChI Key: ZXSXOKOJAKTYNB-LUTIACGYSA-N
- SMILES: O(C(N[C@H](C(N(CC)CC(C(=O)O)C)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 466.24677219g/mol
- Monoisotopic Mass: 466.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 677
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 95.9Ų
3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1507592-0.05g |
3-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylpropanoic acid |
2171418-53-2 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1507592-0.1g |
3-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylpropanoic acid |
2171418-53-2 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1507592-0.25g |
3-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylpropanoic acid |
2171418-53-2 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1507592-0.5g |
3-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylpropanoic acid |
2171418-53-2 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1507592-1.0g |
3-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylpropanoic acid |
2171418-53-2 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1507592-2.5g |
3-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylpropanoic acid |
2171418-53-2 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1507592-5.0g |
3-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylpropanoic acid |
2171418-53-2 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1507592-10.0g |
3-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylpropanoic acid |
2171418-53-2 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1507592-50mg |
3-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylpropanoic acid |
2171418-53-2 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1507592-100mg |
3-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylpropanoic acid |
2171418-53-2 | 100mg |
$2963.0 | 2023-09-27 |
3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid
Introduction to 3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid (CAS No. 2171418-53-2)
3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid, identified by its CAS number 2171418-53-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This molecule, with its intricate structure, exhibits a unique combination of functional groups that make it a promising candidate for various applications, particularly in drug discovery and molecular biology research.
The compound's structure features a chiral center at the (2S) position, which is critical for its biological activity. The presence of an N-ethyl group and a fluoren-9-ylmethoxycarbonyl moiety further enhances its potential as a building block for more complex pharmacological entities. These features contribute to its stability and reactivity, making it suitable for use in synthetic chemistry and as an intermediate in the development of novel therapeutic agents.
In recent years, there has been growing interest in the development of molecules that incorporate fluorene-based scaffolds due to their favorable photophysical properties and potential applications in imaging techniques and optoelectronic devices. The fluoren-9-ylmethoxycarbonyl group in this compound not only adds to its structural complexity but also opens up possibilities for its use in interdisciplinary research, particularly where luminescent properties are desirable.
The hexanamido and 2-methylpropanoic acid components of the molecule contribute to its solubility and bioavailability, which are essential factors in drug design. These functional groups can interact with biological targets in a manner that is conducive to therapeutic effects. Additionally, the chiral nature of the molecule allows for the exploration of enantiomeric specificity, which is a key consideration in modern drug development.
Recent studies have highlighted the importance of chiral auxiliaries and catalysts in asymmetric synthesis, where compounds like 3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid can serve as crucial intermediates. The ability to produce enantiomerically pure forms of this compound has implications for the development of drugs with improved efficacy and reduced side effects.
The pharmaceutical industry has been increasingly focusing on targeted therapies, where small molecules are designed to interact with specific biological pathways. The structural features of this compound make it a versatile tool for medicinal chemists looking to develop inhibitors or modulators of enzyme activity. For instance, the amide bond and the carboxylic acid group can be readily modified to enhance binding affinity to protein targets.
Moreover, the compound's potential as a substrate for proteolytic enzymes has been explored in research aimed at developing protease inhibitors. Proteases play a critical role in various physiological processes, and their inhibition is often a key strategy in treating diseases such as cancer and inflammation. The presence of multiple functional groups in this molecule provides multiple sites for modification, allowing researchers to fine-tune its properties for specific applications.
The use of advanced computational methods, such as molecular modeling and quantum mechanics simulations, has become indispensable in understanding the behavior of complex molecules like this one. These techniques allow researchers to predict how 3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid will interact with biological targets at the atomic level. This information is crucial for optimizing its design and improving its pharmacological properties.
In conclusion, 3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid (CAS No. 2171418-53-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for drug discovery and molecular biology research. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies that address complex diseases.
2171418-53-2 (3-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)